Cas no 1354543-05-7 (3-(Azetidin-3-yloxy)pyridine Dihydrochloride)
3-(Azetidin-3-yloxy)pyridine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Azetidinyloxy)pyridine dihydrochloride
- 3-(AZETIDIN-3-YLOXY)PYRIDINE DIHYDROCHLORIDE
- AKOS015845660
- SCHEMBL21570214
- AT29656
- Z3234812406
- 3-(azetidin-3-yloxy)pyridinedihydrochloride
- SB51681
- 3-(AZETIDIN-3-YLOXY)PYRIDINE 2HCL
- EN300-7425059
- 3-(azetidin-3-yloxy)pyridine;dihydrochloride
- 1354543-05-7
- CS-0259804
- 3-(Azetidin-3-yloxy)pyridine Dihydrochloride
-
- Inchi: 1S/C8H10N2O.2ClH/c1-2-7(4-9-3-1)11-8-5-10-6-8;;/h1-4,8,10H,5-6H2;2*1H
- InChI Key: ZYMCDKCROLDTAC-UHFFFAOYSA-N
- SMILES: N1CC(C1)OC1=CC=CN=C1.Cl.Cl
Computed Properties
- Exact Mass: 222.0326684g/mol
- Monoisotopic Mass: 222.0326684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2Ų
3-(Azetidin-3-yloxy)pyridine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049556-500mg |
3-(3-Azetidinyloxy)pyridine dihydrochloride |
1354543-05-7 | 500mg |
3851.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049556-500mg |
3-(3-Azetidinyloxy)pyridine dihydrochloride |
1354543-05-7 | 500mg |
3851CNY | 2021-05-07 | ||
| TRC | A218181-100mg |
3-(Azetidin-3-yloxy)pyridine Dihydrochloride |
1354543-05-7 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A218181-500mg |
3-(Azetidin-3-yloxy)pyridine Dihydrochloride |
1354543-05-7 | 500mg |
$ 410.00 | 2022-06-08 | ||
| TRC | A218181-1g |
3-(Azetidin-3-yloxy)pyridine Dihydrochloride |
1354543-05-7 | 1g |
$ 615.00 | 2022-06-08 | ||
| Matrix Scientific | 049556-500mg |
3-(3-Azetidinyloxy)pyridine dihydrochloride |
1354543-05-7 | 500mg |
$237.00 | 2021-06-27 | ||
| Chemenu | CM291844-5g |
3-(Azetidin-3-yloxy)pyridine dihydrochloride |
1354543-05-7 | 95+% | 5g |
$421 | 2021-08-18 | |
| Chemenu | CM291844-1g |
3-(Azetidin-3-yloxy)pyridine dihydrochloride |
1354543-05-7 | 95%+ | 1g |
$155 | 2023-03-27 | |
| Chemenu | CM291844-5g |
3-(Azetidin-3-yloxy)pyridine dihydrochloride |
1354543-05-7 | 95%+ | 5g |
$464 | 2023-03-27 | |
| Matrix Scientific | 049556-2.500g |
3-(3-Azetidinyloxy)pyridine dihydrochloride |
1354543-05-7 | 2.500g |
$720.00 | 2021-06-27 |
3-(Azetidin-3-yloxy)pyridine Dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-(Azetidin-3-yloxy)pyridine Dihydrochloride
Introduction to 3-(Azetidin-3-yloxy)pyridine Dihydrochloride (CAS No. 1354543-05-7)
3-(Azetidin-3-yloxy)pyridine Dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1354543-05-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of azetidinyl ether linked to a pyridine ring, combined with the dihydrochloride salt form, imparts unique physicochemical properties that make it a valuable scaffold for medicinal chemistry investigations.
The azetidin-3-yloxy moiety in the molecular structure of this compound introduces a cyclic amine backbone, which is known to interact favorably with biological targets such as enzymes and receptors. This feature has garnered considerable attention from researchers exploring novel pharmacophores for treating various diseases. The pyridine ring, on the other hand, is a well-established pharmacological scaffold that enhances solubility, bioavailability, and metabolic stability in drug candidates. The dihydrochloride salt form improves the compound's crystallinity and shelf-life, making it more suitable for industrial-scale production and formulation.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous pathological processes. The structural features of 3-(Azetidin-3-yloxy)pyridine Dihydrochloride suggest its potential as a modulator of such interactions. For instance, the azetidinyl group can serve as a hinge-binding motif, while the pyridine ring can engage in hydrophobic or hydrogen bonding interactions with the target protein. This dual interaction capability makes it an attractive candidate for designing highly specific inhibitors.
One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its scaffold to develop derivatives with enhanced binding affinity and selectivity. For example, modifications at the pyridine nitrogen or the azetidinyl ring can fine-tune electronic properties and steric hindrance, optimizing interactions with biological targets. Such structural diversification has led to promising results in preclinical studies aimed at treating inflammatory disorders, infectious diseases, and even certain types of cancer.
The dihydrochloride salt form (3-(Azetidin-3-yloxy)pyridine Dihydrochloride) also contributes to improved pharmacokinetic profiles. The salt form enhances water solubility, which is crucial for oral and intravenous administration. This property is particularly beneficial in formulations where bioavailability is a critical parameter. Additionally, the stability imparted by the dihydrochloride salt ensures that the compound remains potent during storage and transportation, reducing degradation and waste.
Recent advancements in computational chemistry have further accelerated the development of derivatives based on 3-(Azetidin-3-yloxy)pyridine Dihydrochloride. Molecular docking simulations and virtual screening have enabled researchers to predict binding modes and optimize lead compounds with minimal experimental screening. These computational tools have identified several promising analogs with improved pharmacological properties, including reduced toxicity and enhanced target engagement.
The compound's potential extends beyond traditional small-molecule drug design. Its structural framework has inspired research into nucleoside analogs and prodrugs, where modifications at the azetidinyl or pyridine positions can yield bioactive molecules with prolonged circulation times or targeted delivery systems. Such innovations are particularly relevant in oncology, where sustained drug release can improve therapeutic outcomes while minimizing side effects.
In conclusion,3-(Azetidin-3-yloxy)pyridine Dihydrochloride (CAS No. 1354543-05-7) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features—combining a cyclic amine ether with a pyridine ring—offer multiple opportunities for designing drugs targeting complex diseases. The dihydrochloride salt form enhances its practicality for drug development by improving solubility and stability. As research continues to uncover new therapeutic applications for this compound and its derivatives,3-(Azetidin-3-yloxy)pyridine Dihydrochloride is poised to play a significant role in shaping future treatments across various medical fields.
1354543-05-7 (3-(Azetidin-3-yloxy)pyridine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)